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An In-Depth Technical Guide to Dimethyl Sulfoxide-13C2 (CAS: 136321-15-8)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of Dimethyl sulfoxide-13C2 (DMSO-
13Cz), an isotopically labeled form of the widely used aprotic solvent, Dimethyl Sulfoxide. The
inclusion of two 13C atoms in place of the naturally abundant 12C isotopes renders this molecule
an invaluable tool in advanced analytical and research applications, particularly in quantitative
mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy. This document
details the fundamental physicochemical properties of DMSO-13Cz, explores its primary
applications in drug development and metabolic research, and provides validated experimental
protocols for its use. The central objective is to equip researchers and scientists with the
technical knowledge and practical insights required to effectively leverage DMSO-13C: in their
experimental designs.

Introduction: The Significance of Stable Isotope
Labeling
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In modern research, particularly within the pharmaceutical and life sciences, the ability to trace,
quantify, and characterize molecules with high precision is paramount. Stable Isotope Labeled
(SIL) compounds are non-radioactive molecules where one or more atoms have been
substituted with a less common, heavier stable isotope (e.g., 13C for 12C, >N for 14N, or 2H for
1H). This substitution results in a compound that is chemically identical to its native counterpart
but has a distinct, higher mass. This mass difference is the cornerstone of its utility, enabling it
to be distinguished from the unlabeled analyte by mass-sensitive analytical instruments. The
use of SIL compounds, such as those fully labeled with 13C, is considered the gold standard for
quantitative analysis as it allows for the correction of sample loss during preparation and
mitigates ion suppression or enhancement effects in mass spectrometry.[1]

Dimethyl Sulfoxide (DMSO): The Parent Compound

Dimethyl Sulfoxide ((CH3)2SO, CAS: 67-68-5) is a highly polar, aprotic organic solvent with
exceptional solvating power for a wide array of polar and nonpolar compounds.[2] Its miscibility
with water and many organic solvents, coupled with its ability to penetrate biological
membranes, has led to its widespread use in drug delivery, cryopreservation, and as a reaction
solvent in chemical synthesis.[2][3][4] Given its ubiquity in experimental workflows, the
availability of its isotopically labeled analogue, DMSO-3Cz, provides a powerful tool for studies
where DMSO itself may be an analyte or an internal standard.

Dimethyl Sulfoxide-**C2: Core Technical Data

The defining characteristic of DMSO-13C: is the substitution of both carbon atoms with the 13C
isotope, providing a mass shift of +2 Daltons compared to the unlabeled compound.

Chemical and Physical Properties

The physicochemical properties of DMSO-13C: are nearly identical to those of its unlabeled
form, which is a critical feature for its use as an internal standard. This ensures it behaves
similarly during chromatographic separation and ionization.
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Property

Dimethyl Sulfoxide-**C2

Dimethyl Sulfoxide
(Unlabeled)

CAS Number

136321-15-8[5][6][7]

67-68-5[2][3]

Molecular Formula

(13CH3)2SOI[6][7]

(CH3)2S0[2]

Molecular Weight

80.12 g/mol [5][6][7]

78.13 g/mol [2][8]

IUPAC Name

(33C)methylsulfinyl(*3C)methan
e[5]

methylsulfinylmethane[3]

Isotopic Purity

Typically =99 atom % 13C[6]

Natural Abundance

Appearance Colorless liquid[2] Colorless liquid[2]
Boiling Point 189 °C (lit.)[6] 189 °C (lit.)[2]

Melting Point 18.4 °C (lit.)[6] 19 °C[2]

Density 1.129 g/mL at 25 °C[6] 1.1004 g/mL at 25 °C[2]

Refractive Index

n20/D 1.479 (lit.)[6]

n20/D 1.479 (lit.)[2]

Molecular Structure

The structure consists of a central sulfur atom double-bonded to an oxygen atom and single-

bonded to two 13C-labeled methyl groups.

Dimethyl sulfoxide-13Cz
13CH3 13CHs
S
o
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Caption: Molecular structure of Dimethyl sulfoxide-13C-.

Key Applications in Research and Drug
Development

The primary utility of DMSO-13C2 stems from its ability to serve as a high-fidelity internal
standard and reference material.

Internal Standard for Quantitative Mass Spectrometry

In drug metabolism and pharmacokinetic (DMPK) studies, accurate quantification of a drug
candidate or its metabolites is essential. The Stable Isotope Dilution (SID) method using a
labeled internal standard is the preferred approach for this.

Causality: Because DMSO-13C: is chemically identical to native DMSO, it co-elutes during
liquid chromatography (LC) and experiences the same ionization efficiency and potential matrix
effects in the mass spectrometer (MS) source. However, due to its +2 mass difference, it is
easily distinguished by the mass analyzer. By spiking a known concentration of DMSO-13C: into
every sample and standard, the ratio of the analyte's signal to the internal standard's signal can
be used to construct a calibration curve and accurately determine the analyte's concentration,
effectively canceling out variations introduced during sample preparation or analysis.[1] This is
critical for validating assays in complex biological matrices like plasma or tissue homogenates.

Reference Standard in **C-NMR Spectroscopy

In 13C-NMR, chemical shifts are reported relative to a reference standard. While deuterated
solvents like DMSO-ds are commonly used, the residual protio-solvent peak is often used for
IH-NMR referencing. For 13C-NMR, the solvent peak itself (a septet for DMSO-de centered
around 39.52 ppm) is used.[9]

Expert Insight: Using DMSO-13C: as an external or internal standard can be advantageous in
specific scenarios. Its two equivalent 3C nuclei produce a single, sharp, and intense signal,
making it an excellent reference point. This is particularly useful in quantitative NMR (QNMR) or
in complex sample mixtures where an unambiguous, high-intensity reference peak is required
for calibration or spectral alignment.
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Tracer in Metabolic Flux Analysis

While DMSO is not a central metabolite, its labeled form can be used in specialized studies.
For instance, if investigating the metabolism or degradation of DMSO itself—which can occur in
biological systems—DMSO-13C: serves as an ideal tracer.[10][11] By introducing it into a
cellular or in vivo system, researchers can use MS or NMR to track the appearance of the 13C
label in potential metabolites, thereby elucidating the metabolic pathways involved.

Experimental Protocols and Methodologies

The following protocols are designed to be self-validating and reflect best practices in the field.

Protocol: Use of DMSO-*3Cz2 as an Internal Standard for
LC-MS/MS Quantification

This workflow outlines the quantification of unlabeled DMSO in a biological matrix (e.g.,
plasma).

Objective: To accurately measure the concentration of DMSO using a stable isotope dilution
assay.

Methodology:
e Preparation of Stock Solutions:

o Analyte Stock: Accurately weigh and dissolve unlabeled DMSO in an appropriate solvent
(e.g., acetonitrile) to create a high-concentration stock solution (e.g., 1 mg/mL).

o Internal Standard (IS) Stock: Prepare a stock solution of DMSO-13C:z (e.g., 1 mg/mL) in the
same solvent.

o IS Working Solution: Dilute the IS stock to a concentration that will yield a robust signal in
the final sample volume (e.g., 100 ng/mL). The optimal concentration should be
determined during method development.

e Preparation of Calibration Curve Standards:

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4552607/
https://www.biorxiv.org/content/10.1101/2025.04.22.649802v1.full.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Perform serial dilutions of the Analyte Stock to create a series of calibration standards
spanning the expected concentration range of the unknown samples (e.g., 1 ng/mL to
1000 ng/mL).

o Sample Preparation (Protein Precipitation):

o Aliquot 50 uL of each calibration standard, quality control (QC) sample, and unknown
biological sample into separate microcentrifuge tubes.

o Add 150 puL of the IS Working Solution (in acetonitrile) to each tube. The acetonitrile
serves to precipitate proteins while simultaneously adding a fixed amount of the internal
standard.

o Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

o Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated
proteins.

o Carefully transfer the supernatant to LC-MS vials for analysis.

e LC-MS/MS Analysis:

o Develop a chromatographic method (e.g., reverse-phase C18 column) that provides good
peak shape and retention for DMSO.

o Optimize mass spectrometer parameters using the individual stock solutions. Set up a
Multiple Reaction Monitoring (MRM) method to monitor at least one parent-to-fragment ion
transition for both unlabeled DMSO and DMSO-13Co..

o Inject the prepared samples onto the LC-MS/MS system.

» Data Processing:

o Integrate the peak areas for both the analyte and the internal standard for all injections.

o Calculate the Peak Area Ratio (Analyte Area / IS Area) for each standard.
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o Construct a calibration curve by plotting the Peak Area Ratio against the known

concentration of each standard. Apply a linear regression with appropriate weighting (e.g.,
1/x3).

o Determine the concentration of the unknown samples by interpolating their Peak Area

1. Prepare Stocks
(Analyte & IS)

2. Create Calibration Standards
(Serial Dilution of Analyte)

'

3. Sample Preparation
- Aliquot Sample (50 uL)
- Add IS in Acetonitrile (150 pL)
- Vortex & Centrifuge

:

4. Transfer Supernatant
to LC Vial

:

5. LC-MS/MS Analysis
(MRM Mode)

:

6. Data Processing
- Calculate Area Ratios
- Generate Calibration Curve
- Quantify Unknowns

Ratios from the calibration curve.

Click to download full resolution via product page

Caption: Workflow for using DMSO-13C: as an internal standard in LC-MS/MS.

Conclusion
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Dimethyl sulfoxide-13C2 (CAS: 136321-15-8) is more than just an isotopically labeled solvent; it

is a critical enabling tool for generating high-quality, reproducible, and accurate quantitative

data in demanding research environments. Its role as a gold-standard internal standard in

mass spectrometry is indispensable for drug development, while its properties also lend it to

specialized applications in NMR spectroscopy and metabolic tracing. Understanding the

principles behind its application and adhering to validated protocols allows researchers and

scientists to significantly enhance the integrity and confidence of their experimental results.

References

National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 12206145, Dimethyl sulfoxide-13C2. Retrieved from [Link].[5]

National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 679, Dimethyl Sulfoxide. Retrieved from [Link].[3]

Wikipedia. (2024). Dimethyl sulfoxide. Retrieved from [Link].[2]

Notman, S., et al. (2006). Dimethyl Sulfoxide: History, Chemistry, and Clinical Utility in
Dermatology. The Journal of clinical and aesthetic dermatology, 9(10), 34—36. Retrieved from
[Link].[12]

Albayati, N., et al. (2024). Dimethyl sulfoxide in topical pharmaceutical drug development: A
fresh perspective. International Journal of Pharmaceutical Excipients. Retrieved from [Link].
[13]

ResearchGate. (n.d.). 13C NMR spectrum of PDPDA in DMSO- d 6. Retrieved from [Link].[14]

Osborne, J. (2016). Advances in the Regulated Pharmaceutical Use of Dimethyl Sulfoxide
USP, Ph.Eur. Pharmaceutical Technology. Retrieved from [Link].[15]

Aure Chemical. (n.d.). The Key Role of DMSO in Biopharmaceuticals and Cell
Cryopreservation. Retrieved from [Link].[4]

Gaylord Chemical. (n.d.). DMSO Physical Properties. Retrieved from [Link].[8]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b156267/docs?utm_src=pdf-body#cas-number-for-dimethyl-sulfoxide-13c2
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-sulfoxide-13C2
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-sulfoxide-13C2
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5106467/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3460663/
https://ipecamericas.org/sites/default/files/journal/2024-07/JPE_June2024_A1-v2.pdf
https://www.researchgate.net/publication/382130062_Dimethyl_sulfoxide_in_topical_pharmaceutical_drug_development_A_fresh_perspective
https://www.researchgate.net/figure/13-C-NMR-spectrum-of-PDPDA-in-DMSO-d-6_fig4_257827828
https://www.researchgate.net/figure/C-NMR-spectrum-of-PDPDA-in-DMSO-d-6-13-C-NMR-carbon-13-nuclear-magnetic-resonance_fig4_270622737
https://www.pharmtech.com/view/advances-regulated-pharmaceutical-use-dimethyl-sulfoxide-usp-pheur
https://www.pharmtech.com/view/advances-regulated-pharmaceutical-use-dimethyl-sulfoxide-usp-pheur
https://www.aurechemical.com/the-key-role-of-dmso-in-biopharmaceuticals-and-cell-cryopreservation
https://www.aurechem.com/the-key-role-of-dmso-in-biopharmaceuticals-and-cell-cryopreservation-n.html
https://www.gchem.com/dmso-physical-properties/
https://www.gchemglobal.com/resources/dmso-university/dmso-physical-properties/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Crown, S. B., & Antoniewicz, M. R. (2013). A roadmap for interpreting 13C metabolite
labeling patterns from cells. HHS Public Access, 24(6), 989-1001. Retrieved from [Link].[10]

Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 22.53 MHz, DMSO-d6,
experimental) (HMDBO0000131). Retrieved from [Link].[16]

Romer Labs. (2023). 13C Isotope Labeled Calibrants. Retrieved from [Link].[1]

Perry, E. A., et al. (2025). Optimization of 13C stable isotope labeling for the study of
tricarboxylic cycle intermediates in mouse models. bioRxiv. Retrieved from [Link].[11]

ResearchGate. (2017). Does dimethylsulfoxide 13C NMR give rise to additional signals in
addition to the major signal at 39,7ppm?. Retrieved from [Link].[9]

Tcherkez, G., et al. (2017). 13C Isotope Labelling to Follow the Flux of Photorespiratory
Intermediates. Plants, 6(2), 23. Retrieved from [Link].[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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